Cas no 2418668-23-0 (4-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenoxy]pyrimidine)

• Product Name: 4-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenoxy]pyrimidine
• CAS No: 2418668-23-0
• MF: C₁₇H₁₉N₃O₂
• MW: 297.351663827896
• CID: 5359491
• Update Time: 2025-07-02

4-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenoxy]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenoxy]pyrimidine
• 4-{3-[(1-cyclobutylaziridin-2-yl)methoxy]phenoxy}pyrimidine
• Z4283820789

• Inchi： 1S/C17H19N3O2/c1-3-13(4-1)20-10-14(20)11-21-15-5-2-6-16(9-15)22-17-7-8-18-12-19-17/h2,5-9,12-14H,1,3-4,10-11H2
• InChI Key： YVFROHNOBLRZLX-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)OC1C=CN=CN=1)CC1CN1C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 364
• XLogP3: 2.8
• Topological Polar Surface Area: 47.2

Additional information on 4-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenoxy]pyrimidine

Professional Introduction to 4-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenoxy]pyrimidine (CAS No. 2418668-23-0)

4-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenoxy]pyrimidine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2418668-23-0, represents a novel chemical entity with a unique structural framework that has been designed to target specific biological pathways. The molecular architecture of this compound incorporates a pyrimidine core, which is a common motif in many pharmacologically active agents, coupled with an aziridine moiety and a phenoxy group, each contributing to its distinct pharmacological profile.

The presence of the 1-Cyclobutylaziridin-2-yl group in the molecular structure is particularly noteworthy, as aziridine derivatives are known for their reactivity and ability to form covalent bonds with biological targets. This feature makes 4-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenoxy]pyrimidine a promising candidate for the development of drugs that require precise targeting and interaction with biological molecules. The cyclobutyl substituent further enhances the steric properties of the molecule, potentially influencing its binding affinity and selectivity.

Recent advancements in medicinal chemistry have highlighted the importance of incorporating heterocyclic structures into drug candidates. Pyrimidine derivatives, in particular, have been extensively studied for their role in various therapeutic areas, including oncology, antiviral therapy, and immunomodulation. The compound in question, 4-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenoxy]pyrimidine, aligns with this trend by combining a well-established pharmacophore with innovative functional groups that may enhance its biological activity.

In the realm of drug discovery, the development of molecules that can modulate protein-protein interactions (PPIs) has become a critical focus. The aziridine group in 4-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenoxy]pyrimidine provides a unique opportunity to engage with PPIs through covalent inhibition or labeling strategies. This approach has shown considerable promise in preclinical studies, where compounds targeting PPIs have demonstrated efficacy against a range of diseases, including cancer and inflammatory disorders.

The phenoxy group in the molecule contributes to its solubility and bioavailability, which are crucial factors in drug development. By optimizing the balance between hydrophilic and hydrophobic regions, researchers can enhance the pharmacokinetic properties of 4-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenoxy]pyrimidine, ensuring that it reaches its target site in sufficient concentrations to exert its therapeutic effects.

Recent studies have also explored the potential of this compound as an inhibitor of kinases, which are enzymes involved in numerous cellular processes, including cell growth and division. The pyrimidine core and the aziridine moiety together create a scaffold that can interact with the active sites of kinases, potentially leading to the development of novel anticancer agents. Preliminary data suggest that 4-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenoxy]pyrimidine exhibits inhibitory activity against several kinases, making it a valuable candidate for further investigation.

The synthesis of 4-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenoxy]pyrimidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the aziridine group necessitates precise control over reaction conditions to avoid side products that could compromise the pharmacological activity of the compound. Advanced synthetic techniques, such as transition-metal-catalyzed reactions and protecting group strategies, have been employed to achieve the desired molecular structure efficiently.

Evaluation of the compound's pharmacological properties has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its interaction with target proteins and enzymes, while in vivo studies aim to evaluate its efficacy and safety profiles in animal models. These studies have provided valuable insights into the potential therapeutic applications of 4-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenoxy]pyrimidine and have guided further optimization efforts.

The integration of computational methods into drug discovery has accelerated the process of identifying promising candidates like 4-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenoxy]pyrimidine. Molecular modeling techniques have been used to predict how this compound interacts with its biological targets at an atomic level. These predictions have informed experimental design and helped prioritize compounds for further testing, thereby reducing the time and resources required for drug development.

Future research directions for 4-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenoxy]pyrimidine include exploring its potential as an anti-inflammatory agent. Inflammatory processes are implicated in various diseases, including autoimmune disorders and chronic inflammation-related conditions. By modulating key inflammatory pathways, this compound may offer therapeutic benefits beyond its initial indications.

The versatility of 4-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenoxy]pyrimidine also suggests potential applications in diagnostic imaging. The ability to label biological targets with this compound could provide new tools for visualizing disease processes at the molecular level. Such applications would complement existing diagnostic methods and enhance our understanding of disease mechanisms.

In conclusion, 4-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenoxy]pyrimidine (CAS No. 2418668-23) is a structurally complex and pharmacologically intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it well-suited for targeting diverse biological pathways, particularly those involving protein-protein interactions and kinases. Ongoing research efforts are aimed at fully characterizing its therapeutic potential and optimizing its properties for clinical applications.